Isopropyl 4-{[3-cyano-6-(3,4-dimethoxyphenyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate
Isopropyl 4-{[3-cyano-6-(3,4-dimethoxyphenyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate
Brand Name:
Vulcanchem
CAS No.:
488730-94-5
VCID:
VC0459313
InChI:
InChI=1S/C21H22N2O5S/c1-13(2)28-20(25)10-16(24)12-29-21-15(11-22)5-7-17(23-21)14-6-8-18(26-3)19(9-14)27-4/h5-9,13H,10,12H2,1-4H3
SMILES:
CC(C)OC(=O)CC(=O)CSC1=C(C=CC(=N1)C2=CC(=C(C=C2)OC)OC)C#N
Molecular Formula:
C21H22N2O5S
Molecular Weight:
414.5g/mol
Isopropyl 4-{[3-cyano-6-(3,4-dimethoxyphenyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate
CAS No.: 488730-94-5
Main Products
VCID: VC0459313
Molecular Formula: C21H22N2O5S
Molecular Weight: 414.5g/mol
![Isopropyl 4-{[3-cyano-6-(3,4-dimethoxyphenyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate - 488730-94-5](/images/no_structure.jpg)
| CAS No. | 488730-94-5 |
|---|---|
| Product Name | Isopropyl 4-{[3-cyano-6-(3,4-dimethoxyphenyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate |
| Molecular Formula | C21H22N2O5S |
| Molecular Weight | 414.5g/mol |
| IUPAC Name | propan-2-yl 4-[3-cyano-6-(3,4-dimethoxyphenyl)pyridin-2-yl]sulfanyl-3-oxobutanoate |
| Standard InChI | InChI=1S/C21H22N2O5S/c1-13(2)28-20(25)10-16(24)12-29-21-15(11-22)5-7-17(23-21)14-6-8-18(26-3)19(9-14)27-4/h5-9,13H,10,12H2,1-4H3 |
| Standard InChIKey | SLVVULXXYZOWKI-UHFFFAOYSA-N |
| SMILES | CC(C)OC(=O)CC(=O)CSC1=C(C=CC(=N1)C2=CC(=C(C=C2)OC)OC)C#N |
| Canonical SMILES | CC(C)OC(=O)CC(=O)CSC1=C(C=CC(=N1)C2=CC(=C(C=C2)OC)OC)C#N |
| PubChem Compound | 1772731 |
| Last Modified | Nov 11 2021 |
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